3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one
Overview
Description
3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one, also known as 3,4-CTMP, is a synthetic compound that belongs to the class of psychostimulants. It was first synthesized in 1960 and has been used for scientific research purposes since then. This compound is known for its ability to enhance cognitive function and improve memory, making it an attractive option for research in the field of neuroscience.
Mechanism of Action
The exact mechanism of action of 3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one is not fully understood, but it is thought to work by inhibiting the reuptake of dopamine and norepinephrine in the brain. This leads to an increase in the levels of these neurotransmitters, which are involved in the regulation of cognitive function and memory.
Biochemical and physiological effects:
The biochemical and physiological effects of 3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one include increased levels of dopamine and norepinephrine in the brain, which can lead to improved cognitive function and memory. However, prolonged use of this compound can lead to tolerance and dependence, as well as potential adverse effects on cardiovascular function.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one in lab experiments include its ability to enhance cognitive function and memory, as well as its well-characterized mechanism of action. However, the limitations of using this compound include the potential for tolerance and dependence, as well as potential adverse effects on cardiovascular function.
Future Directions
Future research on 3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one could focus on developing safer and more effective analogs of this compound, as well as investigating its potential for the treatment of cognitive disorders such as ADHD and Alzheimer's disease. Additionally, further research could explore the long-term effects of this compound on cognitive function and memory, as well as its potential for abuse and dependence.
Synthesis Methods
The synthesis of 3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one involves a multi-step process that begins with the reaction of 1-benzylpiperidin-4-one with 2-bromoacetic acid. This reaction produces 1-benzyl-4-(2-carboxyethyl)piperidin-4-one, which is then reacted with sodium borohydride to produce 1-benzyl-4-(2-hydroxyethyl)piperidin-4-one. Finally, this compound is reacted with oxalyl chloride and pyrrolidine to produce 3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one.
Scientific Research Applications
3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one has been used extensively in scientific research to investigate its effects on cognitive function and memory. It has been shown to enhance working memory and attention in animal models, making it a promising candidate for the treatment of cognitive disorders such as ADHD and Alzheimer's disease.
properties
IUPAC Name |
3-(oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19NO2/c13-11(12-7-1-2-8-12)6-5-10-4-3-9-14-10/h10H,1-9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BBGOSBUXFBDORH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CCC2CCCO2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Oxolan-2-yl)-1-pyrrolidin-1-ylpropan-1-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(3,4-Dichlorobenzoyl)pyrrolidin-2-yl]-piperidin-1-ylmethanone](/img/structure/B7517532.png)
